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Compound of Interest

Compound Name: 4-Fluoro-5-methoxy-2-nitroaniline

Cat. No.: B596988 Get Quote

Essential Safety and Handling Guide for 4-
Fluoro-5-methoxy-2-nitroaniline
This guide provides immediate, essential safety protocols, personal protective equipment

(PPE) requirements, and operational and disposal plans for handling 4-Fluoro-5-methoxy-2-
nitroaniline. It is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Chemical Identifier:

Name: 4-Fluoro-5-methoxy-2-nitroaniline

CAS Number: 1075705-01-9

Molecular Formula: C₇H₇FN₂O₃

Hazard Summary: 4-Fluoro-5-methoxy-2-nitroaniline is a hazardous substance that requires

careful handling. The primary hazards associated with this chemical are:

Harmful if swallowed[1][2][3]

Causes skin irritation[1][2][3]

Causes serious eye irritation[1][2][3]
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May cause respiratory irritation[1][2][3]

Suspected of causing genetic defects

Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure risks. The following table

summarizes the required PPE for handling 4-Fluoro-5-methoxy-2-nitroaniline.

PPE Category Specification Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN 166, 29 CFR 1910.133[4]

[5]

Skin Protection

Chemical-resistant gloves

(consult manufacturer data for

specific material compatibility).

EN 374[6]

Impervious protective clothing

to prevent skin contact.
General laboratory practice[4]

Respiratory Protection

For weighing and diluting, or

when dust/aerosols may be

generated: A NIOSH-approved

respirator.[4][5]

NIOSH, EN 149[4]

If exposure limits are exceeded

or irritation occurs: A full-face

respirator may be necessary.

[1][2]

Experimental Protocol: Safe Handling and Use
Adherence to the following procedural steps is mandatory when working with 4-Fluoro-5-
methoxy-2-nitroaniline.

1. Engineering Controls and Preparation:
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Work in a well-ventilated area, such as a chemical fume hood.[4][7]

Ensure that an eyewash station and safety shower are readily accessible.[8]

Keep the substance away from incompatible materials, including strong oxidizing agents.[4]

Store the chemical in a cool, dry, and well-ventilated area in a tightly closed container.[4][9]

2. Donning PPE:

Before handling the chemical, put on all required PPE as specified in the table above.

Double-gloving is recommended when handling this compound.[7]

3. Handling the Chemical:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2]

Prevent contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke when using this product.[1][2]

4. Post-Handling Procedures:

After handling, wash hands thoroughly.[1][2][4]

Take off contaminated clothing and wash it before reuse.[1][2]

5. In Case of Exposure:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[10]

In case of skin contact: Immediately wash the affected area with plenty of soap and water.[4]

[10]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[1][2]
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If swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control

center immediately.[1][10]

Disposal Plan
Contaminated materials and waste must be handled as hazardous waste.

Waste Collection: Collect waste material in a suitable, labeled, and sealed container.[1]

Disposal of Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be

collected in a designated hazardous waste container.[4]

Chemical Disposal: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge to

sewer systems.[1]
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PPE Donning and Doffing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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